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carbaldehyde

Cat. No.: B1316184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,5-Dimethylthiazole-2-carbaldehyde is a heterocyclic aldehyde with the chemical formula

C₆H₇NOS. While its structural isomers and related thiazole derivatives have found significant

applications, particularly as intermediates in the synthesis of pharmaceuticals and flavor

agents, the specific discovery and detailed historical development of 4,5-Dimethylthiazole-2-
carbaldehyde remain largely undocumented in readily accessible scientific literature. This

technical guide aims to provide a comprehensive overview of the available information on this

compound, focusing on its fundamental properties and synthetic methodologies, while also

highlighting the current gaps in its historical record.

Physicochemical Properties and Spectroscopic
Data
While the seminal publication detailing the initial synthesis and characterization of 4,5-
Dimethylthiazole-2-carbaldehyde is not readily identifiable, its fundamental properties have

been established and are available through various chemical suppliers and databases. A

summary of this key information is presented below to serve as a reference for researchers.
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Property Value Reference

CAS Number 74531-15-0 [1]

Molecular Formula C₆H₇NOS [1]

Molecular Weight 141.19 g/mol [1]

Appearance Not consistently reported

Melting Point Not consistently reported

Boiling Point Not consistently reported

Solubility Not extensively documented

Note: The lack of consistent experimental data for properties like melting and boiling points in

publicly available literature underscores the need for more comprehensive characterization of

this compound.

Presumed Synthetic Pathways
Given the absence of a definitive historical account of its first synthesis, we can infer potential

synthetic routes based on established methods for thiazole ring formation and functionalization.

The Hantzsch thiazole synthesis, a cornerstone of heterocyclic chemistry, provides a logical

framework for the construction of the 4,5-dimethylthiazole core.

Hantzsch Thiazole Synthesis
The Hantzsch synthesis involves the reaction of an α-haloketone with a thioamide. For the

synthesis of the 4,5-dimethylthiazole backbone, 3-chloro-2-butanone would be the likely α-

haloketone starting material, reacting with a suitable thioamide.

Starting Materials

3-Chloro-2-butanone

Thioformamide

Thiazoline Intermediate

+

4,5-DimethylthiazoleDehydration
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Caption: General workflow for the Hantzsch synthesis of a 4,5-dimethylthiazole core.

Formylation of the Thiazole Ring
Once the 4,5-dimethylthiazole core is obtained, the introduction of the carbaldehyde group at

the 2-position is the subsequent critical step. Several formylation methods are commonly

employed for electron-rich heterocyclic systems.

A plausible and widely used method is the Vilsmeier-Haack reaction. This reaction utilizes a

formylating agent, typically generated from N,N-dimethylformamide (DMF) and phosphorus

oxychloride (POCl₃), to introduce an aldehyde group onto an activated aromatic or heterocyclic

ring.

4,5-Dimethylthiazole

Electrophilic Aromatic
Substitution

Vilsmeier Reagent
(DMF, POCl₃) Electrophilic Iminium Ion

Hydrolysis 4,5-Dimethylthiazole-2-carbaldehyde
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Caption: Logical workflow for the formylation of 4,5-dimethylthiazole via the Vilsmeier-Haack

reaction.

Detailed (Hypothetical) Experimental Protocols
In the absence of the original experimental procedures, the following protocols are provided as

illustrative examples based on the general principles of the Hantzsch synthesis and Vilsmeier-

Haack formylation. These are intended for informational purposes and would require

optimization and validation in a laboratory setting.

Protocol 1: Synthesis of 4,5-Dimethylthiazole (via
Hantzsch Synthesis)
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Materials:

3-Chloro-2-butanone

Thioformamide

Ethanol

Sodium bicarbonate

Procedure:

Dissolve thioformamide in ethanol in a round-bottom flask equipped with a reflux condenser

and a magnetic stirrer.

Slowly add 3-chloro-2-butanone to the solution at room temperature.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the mixture to room temperature and neutralize with a saturated

aqueous solution of sodium bicarbonate.

Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by distillation or column chromatography to yield 4,5-

dimethylthiazole.

Protocol 2: Synthesis of 4,5-Dimethylthiazole-2-
carbaldehyde (via Vilsmeier-Haack Reaction)
Materials:

4,5-Dimethylthiazole
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N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Dichloromethane (DCM)

Ice

Sodium acetate

Procedure:

In a three-necked flask equipped with a dropping funnel, a thermometer, and a nitrogen inlet,

cool a solution of DMF in DCM to 0 °C.

Slowly add phosphorus oxychloride dropwise to the cooled DMF solution while maintaining

the temperature below 5 °C.

Stir the mixture at this temperature for 30 minutes to form the Vilsmeier reagent.

Add a solution of 4,5-dimethylthiazole in DCM dropwise to the Vilsmeier reagent, keeping the

temperature below 10 °C.

Allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the

reaction by TLC.

After the reaction is complete, cool the mixture in an ice bath and carefully pour it onto

crushed ice.

Neutralize the mixture with a saturated aqueous solution of sodium acetate.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography to obtain 4,5-dimethylthiazole-2-
carbaldehyde.
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Conclusion and Future Outlook
4,5-Dimethylthiazole-2-carbaldehyde represents a molecule with potential for further

exploration in synthetic and medicinal chemistry. However, a significant gap exists in the

scientific literature regarding its initial discovery and detailed historical development. The lack

of a primary publication detailing its first synthesis and characterization makes a definitive

historical account challenging. The synthetic pathways and protocols outlined in this guide are

based on established chemical principles and are intended to provide a foundational

understanding for researchers interested in this compound. Future work should focus on a

thorough literature search of older chemical archives and databases to potentially uncover the

original report of this molecule. Furthermore, a comprehensive experimental characterization of

its physicochemical and spectroscopic properties would be a valuable contribution to the field.

Such efforts would not only fill the existing historical void but also provide a solid foundation for

the future application of 4,5-Dimethylthiazole-2-carbaldehyde in drug discovery and materials

science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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